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Introduction

The determination of nitrite (NO27) in soil is crucial for understanding the nitrogen cycle,
assessing soil fertility, and monitoring environmental conditions. Nitrite is an intermediate
product of both nitrification (oxidation of ammonium to nitrate) and denitrification (reduction of
nitrate to nitrogen gas). While typically present in low concentrations in well-aerated soils, its
accumulation can indicate specific microbial activities or anaerobic conditions.[1] The sulfanilic
acid method, often referred to as the Griess-llosvay or Griess reaction, is a widely used,
simple, and sensitive colorimetric technique for quantifying nitrite concentrations in various
sample types, including soil extracts.[2][3]

Principle of the Method

The determination of nitrite using sulfanilic acid is based on a two-step diazotization and
coupling reaction.[3] In an acidic medium, nitrite ions react with a primary aromatic amine, such
as sulfanilic acid, to form a diazonium salt. This diazonium salt is then coupled with another
aromatic compound, commonly N-(1-naphthyl)ethylenediamine dihydrochloride (NED), to
produce a stable, intensely colored azo dye.[3][4][5] The intensity of the resulting reddish-
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purple or magenta color is directly proportional to the nitrite concentration in the sample and
can be quantified spectrophotometrically.[2][6] The absorbance of the colored product is
typically measured at a wavelength between 520 and 550 nm.

Experimental Protocols
1. Soil Sample Extraction

Several methods can be employed to extract nitrite from soil samples. The choice of extraction
solution can influence the efficiency of nitrite recovery. Common extractants include potassium
chloride (KCI), calcium chloride (CaClz), and water.

a) Potassium Chloride (KCI) Extraction This is a common method for extracting various
inorganic nitrogen forms from soil.

o Materials:

o 2 M Potassium Chloride (KCI) solution

[¢]

Fresh, moist soil sample, sieved to remove large debris

[¢]

Erlenmeyer flasks (50 mL)

o

Oscillating shaker

o

Filtration apparatus (e.g., Whatman No. 41 filter paper)

e Procedure:

[¢]

Weigh approximately 1.50 g of the prepared soil sample into a 50 mL Erlenmeyer flask.[6]

o

Add 15 mL of 2 M KCI solution to the flask.[6]

o

Shake the flask on an oscillating shaker for 15 minutes to ensure thorough mixing and
extraction.[6]

o

Immediately filter the soil suspension to obtain a clear extract.[6]
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o The filtrate is now ready for nitrite analysis.

b) Calcium Chloride (CaClz) Extraction This method is also frequently used for the photometric
determination of nitrite.

o Materials:

o 0.025 M Calcium Chloride (CaClz) solution

o

Fresh, moist soil sample

Glass bottle with a shaker

[e]

o

Activated charcoal (for soil tests)

[¢]

Filtration apparatus

e Procedure:

[e]

In a glass bottle, mix 50 g of the moist soil sample with 100 mL of 0.025 M CaCl: solution.
[1]

[e]

Add a small amount of activated charcoal to aid in clarification.[1]

o

Shake the mixture for 1 hour.[1]

[¢]

Allow the suspension to settle and then filter to obtain a clear extract for analysis.[1]
2. Colorimetric Determination of Nitrite

This protocol is based on the Griess reaction.

e Reagents:

o Sulfanilamide Color Reagent: In a 1 L volumetric flask, add approximately 600 mL of
deionized water. Carefully add 100 mL of 85% phosphoric acid, 40 g of sulfanilamide, and
1 g of N-(1-naphthyl)ethylenediamine dihydrochloride (NED).[6] Stir until all components
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are dissolved, then dilute to the 1 L mark with deionized water. Store this reagent in a dark
bottle.[6]

o Nitrite Stock Standard Solution (e.g., 100 mg/L NO2~-N): Dissolve a precisely weighed
amount of dried sodium nitrite (NaNOz) in deionized water.

o Working Standard Solutions: Prepare a series of working standards by diluting the stock
solution to cover the expected concentration range of the samples.

e Procedure:

o Pipette a known volume (e.g., 5 mL) of the clear soil extract into a clean test tube or a
cuvette.[6]

o Add a specific volume of the sulfanilamide color reagent to the extract. The ratio of sample
to reagent can vary, so consistency is key. For example, add 1 mL of the color reagent to 5
mL of the extract.

o Mix the solution thoroughly and allow it to stand for a specified time (e.g., 10-20 minutes)
for the color to fully develop.[2]

o Prepare a blank by using the extraction solution instead of the soil extract and following
the same procedure.

o Measure the absorbance of the samples and standards against the blank at the
predetermined wavelength (typically around 520 nm) using a spectrophotometer.

o Construct a calibration curve by plotting the absorbance of the standard solutions versus
their known concentrations.

o Determine the nitrite concentration in the soil extracts from the calibration curve.

Data Presentation
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Parameter Value Reference
Extraction Solution 2 N KCl or 0.025 M CaClz [1][6]
Soil to Extractant Ratio 1.50 g soil to 15 mL KCI [6]
50 g soil to 100 mL CaClz [1]
Extraction Time 15 minutes (KCI) [6]
1 hour (CaCl2) [1]
) ) Sulfanilamide, NED,
Colorimetric Reagent ] ] [6]
Phosphoric Acid
Wavelength of Max.
~520 nm [6]
Absorbance
Linearity Range (Example) 0.2-8.0 pg/mL of nitrite [7]
Detection Limit (Example) 0.93 pg/mL [7]
Quantitation Limit (Example) 2.82 pg/mL [7]
Visualizations
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Caption: Experimental workflow for nitrite determination.
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Caption: Griess reaction signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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